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Compound of Interest

Compound Name: Direct Blue 71

Cat. No.: B12370080

Direct Blue 71: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Direct Blue 71, also known by its Colour Index name C.I. 34140, is a trisazo dye valued for its
vibrant blue hue and strong affinity for cellulosic materials.[1] This guide provides an in-depth
overview of its chemical structure, properties, synthesis, and key applications in scientific
research, with a focus on its utility in protein analysis and environmental science.

Chemical Structure and Identification

Direct Blue 71 is a complex organic molecule characterized by three azo groups (-N=N-)
linking four substituted naphthalene rings.[2][3] This extensive conjugation is responsible for its
intense color. The presence of multiple sulfonate groups (-SOsH) imparts high water solubility,
a key characteristic of direct dyes.[4]

The IUPAC name for Direct Blue 71 is tetrasodium 3-[[4-[[4-[(6-amino-1-hydroxy-3-sulfonato-2-
naphthalenyl)azo]-6-sulfonato-1-naphthalenyl]azo]-1-naphthalenyl]azo]naphthalene-1,5-
disulfonate.[5][6]

Physicochemical Properties

Direct Blue 71 is typically a blue-gray or black powder.[7][8] Its key properties are summarized
in the table below.
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Property

Value

CAS Number

4399-55-7[9]

Molecular Formula

CaoH23N7Nas013S4[7][9]

Molecular Weight

1029.87 g/mol [7][10]

Appearance

Blue-gray to black powder[7][8][10]

Amax (in water)

587-594 nm[8][11][12]

Solubility in Water

10 g/L at 60 °CJ[7][8]20 g/L at 97 °C[7][8]

Other Solubilities

Slightly soluble in ethanol and cellosolve;

insoluble in most other organic solvents.[2][7][8]

Behavior in Acid/Base

Forms a blue precipitate in strong hydrochloric
acid; turns red-light purple with a precipitate in

concentrated sodium hydroxide.[7][8]

Color Fastness and Dyeing Properties

Direct Blue 71 exhibits good dyeing characteristics on cellulose fibers, with maximum affinity

between 80-100 °C.[7][8] Its performance in terms of color fastness is detailed below.

Fastness Property

Grade (on Cotton)

Light Fastness 4 -6[13]

Washing/Soaping Fastness 2 -4[13]

Perspiration Fastness 3-4[13]

Rubbing Fastness (Dry) 4 -5[13]

Rubbing Fastness (Wet) 2-3

Ironing Fastness 4[13]

Acetic Acid Resistance 3-4[13]

Sodium Carbonate Resistance 3[13]
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Synthesis of Direct Blue 71

The synthesis of Direct Blue 71 is a multi-step process involving sequential diazotization and
azo coupling reactions. While precise industrial protocols are proprietary, the general
manufacturing pathway is well-established.[4][8]

General Manufacturing Workflow

The synthesis starts with the diazotization of an aromatic amine, which is then coupled to a
series of naphthalene-based intermediates. Each coupling step adds another azo linkage and
extends the conjugated system of the molecule.
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General Synthesis Workflow for Direct Blue 71
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Caption: Synthesis of Direct Blue 71 via sequential diazotization and coupling reactions.
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Experimental Protocols

Direct Blue 71 is utilized in various research applications, from staining proteins on blotting
membranes to studies on the photocatalytic degradation of pollutants.

Protocol for Staining Proteins on Blotting Membranes

Direct Blue 71 offers a rapid and highly sensitive method for staining proteins on nitrocellulose
(NC) or polyvinylidene difluoride (PVDF) membranes, proving to be a more sensitive alternative
to Ponceau S.[7][9] The staining is reversible, allowing for subsequent immunoblotting.[7][9]

Materials:
 Staining Solution: 0.8 mg/mL Direct Blue 71 in 40% ethanol and 10% acetic acid.[7]
o Equilibration/Destaining Solution: 40% ethanol, 10% acetic acid.[7]

» Final Rinsing Solution: A solution with altered pH and hydrophobicity is required to fully
remove the dye for subsequent analysis (e.g., an alkaline buffer or a solvent with higher
hydrophobicity).[7][9]

Procedure:

Following protein transfer, briefly wash the blotting membrane (NC or PVDF) with the
equilibration solution.[7]

e Immerse the membrane in the Direct Blue 71 staining solution for approximately 2-5
minutes until bluish-violet protein bands appear.

o Transfer the membrane to the equilibration/destaining solution and rinse for 2-3 minutes to
reduce background coloration.

 Visualize the protein bands. The sensitivity is reported to be 5-10 ng of protein on
nitrocellulose and 10-20 ng on PVDF.[7][9]

e For subsequent immunostaining, the dye must be completely removed by washing with an
appropriate stripping solution until the membrane is colorless.[9] The entire staining and
rinsing process can be completed in under 7 minutes.[7][9]
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Experimental Setup for Photocatalytic Degradation

Direct Blue 71 serves as a model compound for studying the efficacy of advanced oxidation
processes (AOPS) in treating textile wastewater.[3] Several studies have investigated its
degradation using photocatalysts like titanium dioxide (TiO2) and zinc oxide (ZnO) under UV or
visible light irradiation.[2][3]

General Experimental Workflow: A typical experimental setup involves a photoreactor, a light
source, and the photocatalyst suspended in an aqueous solution of Direct Blue 71.
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Workflow for Photocatalytic Degradation of Direct Blue 71
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Caption: General experimental workflow for studying the photocatalytic degradation of Direct
Blue 71.

Key Parameters Investigated:

o Catalyst Concentration: Optimal concentrations are determined to maximize degradation
while avoiding light-scattering effects (e.g., 40 mg/L of TiO2).[3]

e pH: The pH of the solution can significantly affect the surface charge of the catalyst and the
dye molecule, influencing adsorption and degradation rates. Acidic conditions are often
favored.[4]

o Light Source: Degradation is studied under various light sources, including UV-C lamps or
visible light lamps, depending on the bandgap of the photocatalyst.[2][3]

« Initial Dye Concentration: Studies are often performed with initial concentrations typical of
textile effluents (e.g., 50 mg/L).[3]

Safety and Handling

Direct Blue 71 is considered a hazardous substance. As an azo dye, there are concerns that it
may be cleaved to form potentially carcinogenic aromatic amines under certain conditions.

« Handling: Avoid all personal contact, including inhalation of dust and contact with skin and
eyes. Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a dust respirator.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like
strong oxidizing agents.[6] Keep containers tightly closed.[6]

o Toxicology: The chemical, physical, and toxicological properties have not been thoroughly
investigated. It may cause skin and eye irritation and is irritating to mucous membranes and
the upper respiratory tract.

This guide provides a foundational understanding of Direct Blue 71 for research and
development purposes. For specific applications, further consultation of peer-reviewed
literature is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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